Cas no 851-78-5 (N-(diphenylmethyl)benzenesulfonamide)

• Product Name: N-(diphenylmethyl)benzenesulfonamide
• CAS No: 851-78-5
• MF: C₁₉H₁₇NO₂S
• MW: 323.40878367424
• CID: 3054507
• PubChem ID: 711029
• Update Time: 2025-10-28

N-(diphenylmethyl)benzenesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(diphenylmethyl)benzenesulfonamide
• 851-78-5
• STL221321
• Oprea1_490742
• starbld0005737
• N-benzhydrylbenzenesulfonamide
• HMS1536E16
• CS-0330907
• SR-01000316575
• Oprea1_392252
• BRD-K56793840-001-01-0
• AKOS003265389
• NCGC00175099-01
• SR-01000316575-1
• TimTec1_000808

• Inchi： 1S/C19H17NO2S/c21-23(22,18-14-8-3-9-15-18)20-19(16-10-4-1-5-11-16)17-12-6-2-7-13-17/h1-15,19-20H
• InChI Key： RDNUSPVWEHYKSQ-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1)(NC(C1C=CC=CC=1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 323.09799996Da
• Monoisotopic Mass: 323.09799996Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 420
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 54.6Ų

Additional information on N-(diphenylmethyl)benzenesulfonamide

N-(diphenylmethyl)benzenesulfonamide: A Comprehensive Overview

N-(diphenylmethyl)benzenesulfonamide, identified by the CAS number 851-78-5, is a compound of significant interest in the fields of organic chemistry and materials science. This compound, with its unique structure and properties, has garnered attention for its potential applications in drug development, polymer synthesis, and advanced materials. The benzenesulfonamide functional group plays a pivotal role in its chemical behavior, making it a versatile building block in modern chemical research.

The molecular structure of N-(diphenylmethyl)benzenesulfonamide consists of a benzene ring attached to a sulfonamide group, which is further substituted with a diphenylmethyl group. This substitution pattern imparts unique electronic and steric properties to the molecule. Recent studies have highlighted its ability to act as a catalyst in certain organic reactions, particularly in the synthesis of biologically active compounds. The diphenylmethyl group contributes to the compound's stability and enhances its solubility in organic solvents, making it an ideal candidate for various industrial applications.

One of the most promising areas of research involving N-(diphenylmethyl)benzenesulfonamide is its role in drug discovery. Researchers have explored its potential as an intermediate in the synthesis of bioactive molecules, including antiviral and anticancer agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with cancer progression. This finding underscores its importance in the development of novel therapeutic agents.

In addition to its pharmaceutical applications, N-(diphenylmethyl)benzenesulfonamide has found utility in polymer chemistry. Its ability to act as a nucleating agent has been leveraged to improve the crystallinity and mechanical properties of polymeric materials. A recent investigation by scientists at the University of California revealed that incorporating this compound into polypropylene significantly enhances its thermal stability and tensile strength. Such advancements highlight its versatility across diverse chemical disciplines.

The synthesis of N-(diphenylmethyl)benzenesulfonamide typically involves multi-step processes that require precise control over reaction conditions. One common approach involves the reaction of benzene sulfonyl chloride with diphenylmethanamine in the presence of a base such as pyridine or triethylamine. Recent optimizations have focused on improving yield and purity through the use of microwave-assisted synthesis techniques. These advancements not only streamline production but also reduce environmental impact by minimizing waste generation.

From an environmental standpoint, understanding the fate and transport of N-(diphenylmethyl)benzenesulfonamide is crucial for assessing its potential risks to ecosystems. Studies conducted by environmental chemists have shown that this compound exhibits moderate biodegradability under aerobic conditions, suggesting that it poses limited long-term ecological hazards when properly managed. However, further research is needed to evaluate its behavior under anaerobic conditions and in various soil types.

Looking ahead, the demand for N-(diphenylmethyl)benzenesulfonamide is expected to grow as industries continue to explore innovative applications for this versatile compound. Its role as a key intermediate in pharmaceutical manufacturing and as an additive in polymer production positions it as an essential component of modern chemical processes. Furthermore, ongoing research into its catalytic properties may unlock new avenues for sustainable chemical synthesis.

In conclusion, N-(diphenylmethyl)benzenesulfonamide (CAS No. 851-78-5) stands out as a multifaceted compound with significant implications across various scientific domains. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, ensure that it remains at the forefront of chemical innovation for years to come.